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An In-depth Technical Guide on the Physical and Chemical Properties of
Dichloromethylsilane

Introduction

Dichloromethylsilane (CHsSiHCI2), also known as methyldichlorosilane, is a key
organosilicon compound with significant applications in industrial and materials science.[1][2]
As a colorless, fuming liquid with a pungent odor, it serves as a crucial intermediate in the
synthesis of a wide array of silicone polymers (siloxanes), which are valued for their thermal
stability and water resistance.[1][3][4][5] Its molecular structure contains both a reactive Si-H
bond and Si-Cl bonds, allowing for versatile chemical transformations such as hydrosilylation
and hydrolysis.[2] These reactions enable its use in producing specialty chemicals, surface
modification agents, and high-performance materials for sectors including electronics,
automotive, and construction.[1][2] This guide provides a comprehensive overview of its
physical and chemical properties, experimental protocols, and safety information for
researchers and professionals.

Physical Properties

Dichloromethylsilane is a volatile and highly flammable liquid.[3][6] It is heavier than water
and its vapors are heavier than air.[3][4] It is soluble in organic solvents such as benzene,
ether, and heptane.[7][8] Key physical data are summarized in the table below.
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Property

Value

Molecular Formula

CHaCl2SI[1][3][9]

Molecular Weight 115.03 g/mol [1][3][10]
Colorless, fuming liquid with a pungent odor[1]
Appearance
[31[4]
Boiling Point 41 °C (106-107 °F)[1][3][4]
Melting Point -93 °C (-135 °F)[1][71[9]
Density 1.105 - 1.12 g/mL at 25 °C[1][9]

Vapor Density

3.97 - 4 (vs ain)[9][11][12]

Vapor Pressure

468.2 - 471 hPa at 20 °C[6][9]

Refractive Index

n20/D 1.398[9][11][12]

Solubility

Decomposes in water.[6][7][9] Soluble in

benzene, ether, and heptane.[7][8]

Chemical Properties and Reactivity

Dichloromethylsilane is a highly reactive compound, primarily due to the presence of

hydrolyzable silicon-chlorine bonds and a reactive silicon-hydride bond. It is sensitive to air and

moisture.[8][12]

Hydrolysis

Dichloromethylsilane reacts violently with water in a hydrolysis reaction to form methylsilanols

(CHsSiH(OH)2), which are unstable and readily undergo condensation.[13] This process

releases corrosive hydrogen chloride (HCI) gas.[3][4][13] The subsequent polycondensation of

the silanol intermediates produces polymethylhydrosiloxane (PMHS), a polymer with a

repeating [-Si(CHs)H-O-] backbone.[14][15]

The overall hydrolysis and condensation reaction can be summarized as follows: n CHsSIHCI2

+ n H20 - [-(CH3)SiH-O-]n + 2n HCI
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This reactivity is fundamental to its primary application as a monomer for silicone polymers.[1]
[14]
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Caption: Hydrolysis and condensation pathway of Dichloromethylsilane.

Hydrosilylation

The Si-H bond in dichloromethylsilane allows it to undergo hydrosilylation reactions, which
involve the addition of the Si-H bond across a double or triple bond in an unsaturated
compound (e.g., an alkene or alkyne). This reaction is a powerful method for forming carbon-
silicon bonds and is used to synthesize a variety of functionalized organosilicon compounds.[2]

Alcoholysis

Similar to hydrolysis, dichloromethylsilane reacts with alcohols (ROH) to produce
alkoxysilanes and hydrogen chloride. This reaction is used to modify the reactivity of the silane
or to introduce specific functional groups.

Experimental Protocols
Protocol: Hydrolysis of Dichloromethylsilane

This protocol describes a laboratory-scale procedure for the hydrolysis of
dichloromethylsilane to form polymethylhydrosiloxane. This experiment must be performed
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with extreme caution due to the violent reaction with water and the release of flammable and
corrosive gases.

Safety Precautions:

The entire procedure must be conducted in a well-ventilated fume hood.[13]

Full personal protective equipment (PPE) is required, including safety goggles, a face shield,
a lab coat, and acid-resistant gloves (neoprene or nitrile rubber).[16][17]

An emergency shower and eyewash station must be readily accessible.[16]

All glassware must be dry before use.

Ensure no open flames or ignition sources are present.[17][18]
Materials:

e Dichloromethylsilane (=97%)

e Deionized water

e A suitable organic solvent (e.g., dichloromethane)
e Three-neck round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e Condenser

e Gas outlet/bubbler to vent HCI gas safely
Procedure:

o Setup: Assemble the reaction apparatus in the fume hood. Place the three-neck flask on the
magnetic stirrer, and fit it with the dropping funnel, condenser, and gas outlet. Ensure all
joints are properly sealed.
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Reaction Mixture: Add a measured volume of the organic solvent to the reaction flask. Begin
stirring.

Addition of Silane: Carefully measure the desired amount of dichloromethylsilane and add
it to the dropping funnel.

Hydrolysis: Slowly add the dichloromethylsilane from the dropping funnel to the solvent in
the flask. After the addition is complete, begin adding deionized water dropwise from a
separate dropping funnel. A vigorous reaction will occur with the evolution of HCI gas.[13]
Control the rate of addition to keep the reaction from becoming too vigorous.

Condensation: Once the hydrolysis is complete, allow the mixture to stir at a controlled
temperature to facilitate the condensation polymerization of the silanol intermediates.[14]

Workup: After the reaction period, the resulting polymer can be separated and purified. The
acidic byproducts must be neutralized and disposed of according to institutional safety
protocols.

Safety and Handling

Dichloromethylsilane is a hazardous substance that requires strict safety protocols for

handling and storage.[6]

Hazard Summary:

» Flammability: Highly flammable liquid and vapor.[6][18] Vapors can form explosive mixtures

with air.[18] The flammable range is wide, from 6% to 55%.[3]

o Water Reactivity: Reacts violently with water, releasing flammable gases which may ignite

spontaneously.[6][19]

» Toxicity & Corrosivity: Toxic if swallowed or inhaled.[19] It causes severe skin burns and eye

damage.[18][19] Contact with the liquid or vapor can cause burns, and inhalation may lead to
respiratory tract irritation.[3][20]
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Safety Parameter Value

Flash Point -26 °F to -32 °C (-15 °F to -25.6 °F)[3][6][9]
Autoignition Temperature 230 °C (446 °F)[6]

Explosive Limits LEL: 6.0%, UEL: >55.0%][6]

UN Number 1242[4]

Handling and Storage:
» Handle under an inert gas like nitrogen and protect from moisture.[16][21]

« Store in a cool, dry, well-ventilated area in tightly closed containers.[17] The recommended
storage temperature is 2-8°C.[1][11]

o Keep away from heat, sparks, open flames, and other ignition sources.[17][18]
e Use non-sparking tools and explosion-proof electrical equipment.[17][18]

e Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[17][18]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[17]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
large amounts of soap and water. Seek immediate medical attention.[17]

 Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[17]

 Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately.[6][20]
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Caption: Safe handling workflow for Dichloromethylsilane.
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Conclusion

Dichloromethylsilane is a cornerstone chemical in organosilicon chemistry. Its distinct
physical properties and high reactivity make it indispensable for the synthesis of silicone
polymers and other advanced materials. However, its hazardous nature—particularly its
flammability and violent reaction with water—demands rigorous adherence to safety protocols.
A thorough understanding of its properties and handling requirements, as detailed in this guide,
Is essential for its safe and effective use in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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